Cas no 1528488-88-1 (3-(3-bromopyridin-4-yl)propanoic acid)

• Product Name: 3-(3-bromopyridin-4-yl)propanoic acid
• CAS No: 1528488-88-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 6349235
• PubChem ID: 82662885
• Update Time: 2025-05-20

3-(3-bromopyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)propanoic acid
• EN300-1914554
• 1528488-88-1

• Inchi： 1S/C8H8BrNO2/c9-7-5-10-4-3-6(7)1-2-8(11)12/h3-5H,1-2H2,(H,11,12)
• InChI Key： LGXAUMZMSSAXOC-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(3-bromopyridin-4-yl)propanoic acid

3-(3-Bromopyridin-4-yl)Propanoic Acid: A Comprehensive Overview

CAS No. 1528488-88-1, commonly referred to as 3-(3-bromopyridin-4-yl)propanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a bromine atom at the 3-position and a propanoic acid group at the 4-position, making it a versatile building block for various chemical reactions.

The synthesis of 3-(3-bromopyridin-4-yl)propanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to explore its properties more thoroughly. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in both laboratory and industrial settings.

One of the most promising applications of CAS No. 1528488-88-1 lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can be effectively incorporated into drug candidates targeting various therapeutic areas, such as cancer and neurodegenerative diseases. For instance, studies published in 2023 highlight its role in modulating key enzymes involved in cellular signaling pathways, offering new avenues for drug discovery.

In addition to its pharmacological applications, 3-(3-bromopyridin-4-yl)propanoic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of novel materials for electronic devices. Recent research has explored its use in creating advanced sensors and catalysts, underscoring its versatility across multiple disciplines.

The structural integrity of CAS No. 1528488-88-1 plays a crucial role in its functionality. The presence of the bromine atom at the 3-position on the pyridine ring enhances its reactivity, while the propanoic acid group provides flexibility for further functionalization. These features make it an ideal candidate for exploring new chemical transformations and designing complex molecular architectures.

In conclusion, 3-(3-bromopyridin-4-yl)propanoic acid, with its unique structure and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and materials science unfold, this compound is expected to contribute significantly to the development of innovative solutions across various industries.